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Compound of Interest

Compound Name: 5,12-Naphthacenequinone

Cat. No.: B046369

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties, experimental applications, and potential biological relevance of 5,12-
Naphthacenequinone. The information is curated for professionals in research and
development.

Core Molecular Data

5,12-Naphthacenequinone, also known as tetracene-5,12-dione, is a polycyclic aromatic
hydrocarbon and a member of the quinone family.[1][2] Its fundamental molecular and physical
properties are summarized below.

Physicochemical Properties
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Property Value Source
Molecular Formula C1sH1002 [11[3114115]
Molecular Weight 258.27 g/mol [41[5]
Alternate Molecular Weight 258.3 g/mol [1]

CAS Number 1090-13-7 [4]
Appearance Light Yellow to Yellow Solid [6]
Melting Point 282-286 °C (decomposes) [7]

Purity >96% [4]

IUPAC Name tetracene-5,12-dione [1]

Spectroscopic Data

Spectroscopic Data Wavelength/Value Solvent Source
Absorption

296 nm Benzene [3]
Wavelength
Molar Absorptivity (€) 36300 L mol~t cm~? Benzene [3]

Fluorescence
] 0.43 Benzene [3]
Quantum Yield

Mass spectrometry and UV/Visible spectral data are also available through the NIST WebBook.

[6]

Experimental Protocols and Applications

5,12-Naphthacenequinone is utilized as a reagent in the synthesis of photo-responsive
fluorescent molecules.[6][8] It also has potential for anti-inflammatory activity due to its quinone
substructure.[6][8]

Phototransformation of Phenol
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A notable application of 5,12-Naphthacenequinone is in the study of the phototransformation
of phenol in aqueous solutions, where it acts as a photosensitizer.[7] Quinones like 5,12-
Naphthacenequinone can be found on atmospheric particulate matter and can initiate the
phototransformation of phenolic compounds.[9]

Experimental Workflow: Phenol Phototransformation
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Sample Preparation
Dissolve 5,12-Naphthacenequinone
in CH2CI2
Y
(Add glass spheres)
Evaporate CH2CI2 to Prepare agueous
deposit quinone on spheres phenol solution

.

Add quinone-coated spheres
to phenol solution

Irradiation

Irradiate the heterogeneous
solution (e.g., with UV lamp)

Anav_ysis

Acidify aqueous phase
with H2SO4

:

Extract with CH2CI2

(Analyze extracts by GC-MS)

Click to download full resolution via product page

Workflow for Phenol Phototransformation Study.
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Biological Activity and Signaling Pathways

While specific signaling pathways for 5,12-Naphthacenequinone are not extensively detailed
in the literature, the broader class of naphthoquinones is known for a range of biological
activities, including antibiotic, antiviral, anti-inflammatory, and antiproliferative effects.[10] These
activities are often linked to their ability to act as oxidizing agents and to influence cellular
signaling pathways.[10]

Many naphthoquinone derivatives exert anticancer activity by interfering with MAPK and STAT3
signaling pathways.[11] They can induce the production of reactive oxygen species (ROS),
leading to mitochondrial damage and apoptosis.[11] The cytotoxic activity of some
naphthoquinones is associated with the inhibition of DNA topoisomerases.[12]

Generalized Naphthoquinone-Induced Apoptosis Pathway
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Generalized Apoptotic Pathway for Naphthoquinones.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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